Cas no 312732-68-6 (4-(dimethylsulfamoyl)-N-{11-methyl-3,12-dithia-5,10-diazatricyclo7.3.0.0^{2,6}dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{11-methyl-3,12-dithia-5,10-diazatricyclo7.3.0.0^{2,6}dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide
• CAS No: 312732-68-6
• Molecular Formula: C₁₈H₁₆N₄O₃S₃
• Molecular Weight: 432.539639472961
• CID: 6545618
• PubChem ID: 5110271

4-(dimethylsulfamoyl)-N-{11-methyl-3,12-dithia-5,10-diazatricyclo7.3.0.0^{2,6}dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{11-methyl-3,12-dithia-5,10-diazatricyclo7.3.0.0^{2,6}dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide
• Oprea1_429005
• F0014-0281
• 312732-68-6
• 4-(dimethylsulfamoyl)-N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}benzamide
• 4-(N,N-dimethylsulfamoyl)-N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)benzamide
• 4-(dimethylsulfamoyl)-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide
• AKOS024574054

• InChIKey： CLVINXVLRFFAPP-UHFFFAOYSA-N
• Inchi： 1S/C18H16N4O3S3/c1-10-19-13-8-9-14-16(15(13)26-10)27-18(20-14)21-17(23)11-4-6-12(7-5-11)28(24,25)22(2)3/h4-9H,1-3H3,(H,20,21,23)
• SMILES： S(C1C=CC(C(NC2=NC3=CC=C4C(=C3S2)SC(C)=N4)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 432.03845391g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 432.03845391g/mol
• Heavy Atom Count: 28
• Complexity: 691
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides